N-((5-(furan-2-yl(hydroxy)methyl)thiophen-2-yl)methyl)-2-oxo-2H-chromene-3-carboxamide

• IUPAC Name: N-[[5-[furan-2-yl(hydroxy)methyl]thiophen-2-yl]methyl]-2-oxochromene-3-carboxamide
• InChI: InChI=1S/C20H15NO5S/c22-18(16-6-3-9-25-16)17-8-7-13(27-17)11-21-19(23)14-10-12-4-1-2-5-15(12)26-20(14)24/h1-10,18,22H,11H2,(H,21,23)
• InChI Key: WFKLZMSIWTUZHM-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C=C(C(=O)O2)C(=O)NCC3=CC=C(S3)C(C4=CC=CO4)O
• Molecular Formula: C20H15NO5S
• Molecular Weight: 381.4 g/mol

Description

N-((5-(furan-2-yl(hydroxy)methyl)thiophen-2-yl)methyl)-2-oxo-2H-chromene-3-carboxamide is a useful research compound. Its molecular formula is C20H15NO5S and its molecular weight is 381.4. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Activity

• Synthesis of Heterocyclic Compounds : Arylmethylidene derivatives of furan-2(3H)-ones, which share structural similarities with the compound , are crucial for synthesizing heterocyclic compounds. These compounds are used to create pyrimidine and pyridazine structures, analogous to nitrogen-containing bases of the pyrimidine series. The synthesis of these compounds can lead to the development of new biologically active molecules with potential therapeutic applications (Aniskova, Grinev, & Yegorova, 2017).

• Antimicrobial Activity : Another study focused on the construction of N-heterocycles using a furanone derivative, highlighting the compound's potential in developing antimicrobial agents. The synthesized products demonstrated promising antibacterial and antifungal activities, suggesting the compound's utility in creating new treatments for microbial infections (Ramadan & El‐Helw, 2018).

Chemical Reactions and Applications

• Chemoselective Protection : Research on the chemoselective protection of heteroaromatic aldehydes, including furan and thiophene derivatives, emphasizes the compound's significance in synthetic chemistry. Such studies contribute to understanding how these compounds can be manipulated to create various chemical structures, potentially leading to novel synthetic routes and methodologies (Carpenter & Chadwick, 1985).

• C-H Bond Activation/Borylation : The activation and borylation of furans and thiophenes using a specific iron complex demonstrates the compound's role in facilitating chemical transformations. This process is crucial for creating borylated products, which are important intermediates in organic synthesis and pharmaceutical development (Hatanaka, Ohki, & Tatsumi, 2010).